(2R,3R)-2,3,4-trihydroxybutanal
(2R,3R)-2,3,4-trihydroxybutanal
Erythrose, also known as L-threose or D-erythro-tetrose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Erythrose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Erythrose has been found in human cartilage tissue, and has also been primarily detected in blood. Within the cell, erythrose is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
1758-51-6
VCID:
VC0157929
InChI:
InChI=1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3-,4?/m1/s1
SMILES:
C1C(C(C(O1)O)O)O
Molecular Formula:
C4H8O4
Molecular Weight:
120.1 g/mol
(2R,3R)-2,3,4-trihydroxybutanal
CAS No.: 1758-51-6
Main Products
VCID: VC0157929
Molecular Formula: C4H8O4
Molecular Weight: 120.1 g/mol
CAS No. | 1758-51-6 |
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Product Name | (2R,3R)-2,3,4-trihydroxybutanal |
Molecular Formula | C4H8O4 |
Molecular Weight | 120.1 g/mol |
IUPAC Name | (3R,4R)-oxolane-2,3,4-triol |
Standard InChI | InChI=1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3-,4?/m1/s1 |
Standard InChIKey | YTBSYETUWUMLBZ-IUYQGCFVSA-N |
Isomeric SMILES | C1[C@H]([C@H](C(O1)O)O)O |
SMILES | C1C(C(C(O1)O)O)O |
Canonical SMILES | C1C(C(C(O1)O)O)O |
Physical Description | Liquid |
Description | Erythrose, also known as L-threose or D-erythro-tetrose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Erythrose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Erythrose has been found in human cartilage tissue, and has also been primarily detected in blood. Within the cell, erythrose is primarily located in the cytoplasm. |
Synonyms | 2,3,4-trihydroxybutanal D-threose erythrose erythrose, (R*,S*)-isomer erythrose, (R-(R*,S*))-isomer erythrose, (S-(R*,S*))-isomer L-threose threose |
PubChem Compound | 439574 |
Last Modified | Nov 11 2021 |
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